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Introduction

The Carboxyfluorescein Diacetate Succinimidyl Ester (CFDA-SE) assay is a robust and widely
used method for tracking cell proliferation both in vitro and in vivo. This technique relies on a
cell-permeable dye that covalently labels intracellular proteins. As cells divide, the dye is
distributed equally between daughter cells, leading to a successive halving of fluorescence
intensity with each generation. This allows for the quantitative analysis of cell division cycles
using flow cytometry. These application notes provide a detailed protocol for performing a
CFDA-SE assay, including data presentation and visualization of key experimental and
biological processes.

Principle of the Assay

The CFDA-SE assay is based on the properties of the non-fluorescent and cell-permeable
CFDA-SE molecule. Once inside a cell, intracellular esterases cleave the acetate groups,
converting it into the highly fluorescent and amine-reactive Carboxyfluorescein Succinimidyl
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Ester (CFSE).[1][2][3] The succinimidyl ester group of CFSE covalently binds to primary
amines of intracellular proteins, ensuring stable and long-term labeling.[4][5] With each cell
division, the CFSE fluorescence is halved in the daughter cells, which can be resolved as
distinct peaks on a flow cytometry histogram, representing successive generations.[5][6]

Applications

The CFDA-SE assay is a versatile tool with numerous applications in biological research and
drug development, including:

» Immunology: Tracking lymphocyte proliferation in response to stimuli, assessing immune cell
function, and monitoring adoptive cell transfer.[4][7]

o Cancer Biology: Evaluating the anti-proliferative effects of drug candidates on cancer cell
lines.

o Toxicology: Assessing the cytotoxicity of compounds by measuring their impact on cell
division.[4]

o Stem Cell Biology: Monitoring the proliferation and differentiation of stem cell populations.

Experimental Protocols
Reagent Preparation and Storage

CFDA-SE Stock Solution (5 mM):
e Dissolve 1 mg of CFDA-SE in 358 pL of anhydrous dimethyl sulfoxide (DMSO).

» Aliquot into single-use, light-protected tubes and store at -20°C for up to six months. Avoid
repeated freeze-thaw cycles.[1]

Staining Buffer:

» Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS) without serum.
The presence of serum is not recommended during staining as it can lead to premature
hydrolysis of the dye.[1]
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Wash and Culture Medium:

e Complete cell culture medium containing serum (e.g., RPMI 1640 + 10% Fetal Bovine
Serum). The serum proteins will quench any unreacted dye.[1]

Staining Protocol for Suspension Cells

o Cell Preparation: Harvest cells and wash them once with serum-free PBS. Resuspend the
cells at a concentration of 1-10 x 1076 cells/mL in pre-warmed (37°C) serum-free PBS.[8]
Ensure a single-cell suspension.

o Staining: Add an equal volume of 2X working concentration of CFDA-SE (typically 1-10 uM
final concentration) to the cell suspension. Mix immediately and thoroughly.

 Incubation: Incubate the cells for 10-15 minutes at 37°C, protected from light.[9] The optimal
staining time may vary depending on the cell type.

e Quenching: Stop the staining reaction by adding 5 volumes of cold complete culture medium.
The proteins in the serum will bind to and inactivate any residual-free dye.[1]

e Washing: Centrifuge the cells at 300-400 x g for 5 minutes and discard the supernatant.
Wash the cells twice with complete culture medium.

o Final Resuspension: Resuspend the cells in complete culture medium for subsequent culture
or analysis. An aliquot of cells should be taken for immediate flow cytometry analysis to
serve as the "Generation 0" control.[3]

Staining Protocol for Adherent Cells

o Cell Preparation: Grow adherent cells in a culture vessel to the desired confluency.

» Staining: Aspirate the culture medium and wash the cells once with pre-warmed (37°C)
serum-free PBS. Add the CFDA-SE working solution (typically 1-10 uM) to the cells, ensuring
the entire surface is covered.

¢ Incubation: Incubate for 10-15 minutes at 37°C, protected from light.[9]

e Quenching: Remove the staining solution and add pre-warmed complete culture medium.
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e Washing: Wash the cells twice with complete culture medium.

e Culture: Add fresh complete culture medium and return the cells to the incubator for the
desired culture period. For flow cytometry analysis, cells will need to be detached using
standard methods (e.qg., trypsinization) before acquisition.[10]

Data Acquisition and Analysis by Flow Cytometry

¢ Instrumentation: Use a flow cytometer equipped with a 488 nm laser for excitation and a
530/30 nm bandpass filter for emission detection (similar to FITC).[1]

e Controls:
o Unstained Cells: To set the background fluorescence.

o Generation 0 Stained Cells: To identify the fluorescence intensity of the undivided cell
population.

o Data Analysis:

o

Gate on the live cell population using forward and side scatter properties.
o Create a histogram of the CFSE fluorescence intensity for the live, single-cell population.

o Identify the "Generation 0" peak from the control sample. Subsequent peaks with
successively halved fluorescence intensity represent subsequent generations of cell
division.

o Quantify the percentage of cells in each generation and calculate proliferation indices
using appropriate software.

Data Presentation
Optimization of Staining Conditions

The optimal CFDA-SE concentration and incubation time are critical for successful experiments
and can vary between cell types.[7] It is recommended to perform a titration to determine the
ideal conditions that provide bright staining with minimal cytotoxicity.[4]
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CFDA-SE . Mean L
. Incubation Cell Viability
Concentration ] . Fluorescence Notes
Time (min) . (%)
(uM) Intensity (MFI)

May be too dim

for resolving
0.5 10 Low >95% .

multiple

generations.

Good starting
1 10 Moderate >95% point for many

cell lines.

Often provides
) bright staining for
25 10 High ~90% _
clear generation

tracking.[11]

May show some
] toxicity in
5 10 Very High ~85% o
sensitive cell

types.[12]

High risk of

cytotoxicity and
10 10 Saturated <80%

may affect cell

proliferation.[9]

Table 1: Example of a CFDA-SE concentration titration. Data is illustrative and will vary based
on cell type and experimental conditions.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.elsevier.es/en-revista-medicina-universitaria-304-articulo-development-flow-cytometry-assay-combining-X1665579611913890
https://pmc.ncbi.nlm.nih.gov/articles/PMC2911498/
https://www.lumiprobe.com/manual/cfda-se-cell-tracing-kit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. CFDA-SE L
Incubation . Cell Viability
) . Concentration MFI Notes
Time (min) (%)
(HM)
May be sufficient
5 25 Moderate >95% for some cell
types.
A common and
) effective
10 2.5 High ~90% ) o
incubation time.
[13]
Longer
incubation may
) not significantly
15 2.5 High ~90% )
increase MFI but
could increase
toxicity.[9]
] Increased risk of
20 2.5 Very High <85%

cytotoxicity.

Table 2: Example of a CFDA-SE incubation time optimization. Data is illustrative and will vary

based on cell type and experimental conditions.
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Caption: Experimental workflow for the CFDA-SE cell proliferation assay.
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Caption: Simplified T-cell activation signaling pathway leading to proliferation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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